(2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-N-[(3,5-dimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H23NO4/c1-20-15-8-13(9-16(10-15)21-2)11-19-12-14-6-5-7-17(22-3)18(14)23-4/h5-10,19H,11-12H2,1-4H3
• InChI Key: QJBUAXNMSWORKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNCC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol

Description

(2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine, also known as TMA-2, is a psychoactive drug that belongs to the phenethylamine and amphetamine chemical classes. It is a derivative of the more well-known psychedelic drug, mescaline, and has been used in scientific research to study the effects of psychedelics on the brain and behavior.

Mechanism of Action

The exact mechanism of action of (2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine is not fully understood, but it is believed to interact with serotonin receptors in the brain, particularly the 5-HT2A receptor. This interaction leads to the activation of various signaling pathways that are involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to increase blood flow to certain areas of the brain, particularly the prefrontal cortex, which is involved in higher-order cognitive functions.

Advantages and Limitations for Lab Experiments

One advantage of using (2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine in lab experiments is that it is relatively easy to synthesize and can be produced in large quantities. It also has a relatively long half-life, which allows for longer experimental sessions. One limitation is that it is a controlled substance and requires special permits and licenses to handle and use.

Future Directions

There are several potential future directions for research on (2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine. One area of interest is its potential therapeutic applications, particularly in the treatment of depression, anxiety, and addiction. Another area of interest is its effects on brain function and cognition, particularly in relation to creativity and problem-solving. Finally, there is interest in developing new analogs of this compound that may have improved therapeutic properties or fewer side effects.

Synthesis Methods

The synthesis of (2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine involves several steps, starting with the reaction of 2,3-dimethoxybenzaldehyde with nitroethane to form 2,3-dimethoxyphenyl-2-nitropropene. This compound is then reduced with sodium borohydride to form 2,3-dimethoxyphenyl-2-nitropropane, which is then reacted with 3,5-dimethoxybenzaldehyde to form this compound.

Scientific Research Applications

(2,3-dimethoxybenzyl)(3,5-dimethoxybenzyl)amine has been used in scientific research to study the effects of psychedelics on the brain and behavior. It has been shown to have similar effects to other psychedelics, such as LSD and psilocybin, including altered perception, mood, and cognition. This compound has also been studied for its potential therapeutic applications in treating conditions such as depression, anxiety, and addiction.